Cas no 1289192-49-9 (4-Methoxy-2-nitronicotinaldehyde)

4-Methoxy-2-nitronicotinaldehyde is a nitrated pyridine derivative featuring both aldehyde and methoxy functional groups, making it a versatile intermediate in organic synthesis. Its structure allows for selective reactivity in nucleophilic additions, condensations, and cyclization reactions, particularly in the preparation of heterocyclic compounds. The electron-withdrawing nitro group enhances the electrophilicity of the aldehyde, facilitating reactions with nucleophiles, while the methoxy substituent contributes to solubility and stability. This compound is valuable in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a practical choice for fine chemical applications.
4-Methoxy-2-nitronicotinaldehyde structure
1289192-49-9 structure
Product Name:4-Methoxy-2-nitronicotinaldehyde
CAS No:1289192-49-9
MF:C7H6N2O4
MW:182.133541584015
CID:4907269
Update Time:2025-08-04

4-Methoxy-2-nitronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-2-nitronicotinaldehyde
    • Inchi: 1S/C7H6N2O4/c1-13-6-2-3-8-7(9(11)12)5(6)4-10/h2-4H,1H3
    • InChI Key: LCYWTCPHXOCGGF-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CN=C(C=1C=O)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • XLogP3: 0.4
  • Topological Polar Surface Area: 85

4-Methoxy-2-nitronicotinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029003983-250mg
4-Methoxy-2-nitronicotinaldehyde
1289192-49-9 95%
250mg
931.00 USD 2021-06-08
Alichem
A029003983-500mg
4-Methoxy-2-nitronicotinaldehyde
1289192-49-9 95%
500mg
1,819.80 USD 2021-06-08
Alichem
A029003983-1g
4-Methoxy-2-nitronicotinaldehyde
1289192-49-9 95%
1g
2,808.15 USD 2021-06-08

Additional information on 4-Methoxy-2-nitronicotinaldehyde

Recent Advances in the Study of 4-Methoxy-2-nitronicotinaldehyde (CAS: 1289192-49-9)

4-Methoxy-2-nitronicotinaldehyde (CAS: 1289192-49-9) is a nitronicotinaldehyde derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various heterocyclic compounds, which are often explored for their pharmacological properties. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurodegenerative disorders.

One of the key areas of research involving 4-Methoxy-2-nitronicotinaldehyde is its utility as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the nitronicotinaldehyde scaffold has been shown to interact with specific kinase domains, leading to the inhibition of aberrant signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methoxy-2-nitronicotinaldehyde exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are commonly associated with non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, 4-Methoxy-2-nitronicotinaldehyde has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the synthesis of novel antibacterial agents. The study reported that nitronicotinaldehyde derivatives exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, making these compounds promising candidates for addressing antibiotic resistance.

Another emerging area of research involves the use of 4-Methoxy-2-nitronicotinaldehyde in the development of neuroprotective agents. A 2022 study in ACS Chemical Neuroscience explored its potential in mitigating oxidative stress and neuroinflammation, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. The study found that nitronicotinaldehyde derivatives could modulate the activity of reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, suggesting a dual mechanism of action.

The synthetic versatility of 4-Methoxy-2-nitronicotinaldehyde has also been a focal point of recent research. Advances in green chemistry have enabled more efficient and sustainable methods for its synthesis. For instance, a 2023 publication in Organic Process Research & Development described a catalyst-free, one-pot synthesis of 4-Methoxy-2-nitronicotinaldehyde using environmentally benign solvents. This approach not only improved yield but also reduced the environmental impact of the synthesis process.

In conclusion, 4-Methoxy-2-nitronicotinaldehyde (CAS: 1289192-49-9) continues to be a compound of significant interest in the field of chemical biology and medicinal chemistry. Its diverse applications, ranging from oncology to antimicrobial therapy and neuroprotection, underscore its potential as a key intermediate in drug discovery. Future research is expected to further explore its mechanistic insights and optimize its derivatives for clinical applications.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.